Cas no 321570-87-0 (N-(4-Methylphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide)

• Product name: N-(4-Methylphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide
• CAS No: 321570-87-0
• MDL: MFCD00142099
• CID: 4645957

N-(4-Methylphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-METHYLPHENYL)-3-NITRO-4-(1H-PYRAZOL-1-YL)BENZENECARBOXAMIDE
• N-(4-Methylphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide

• MDL： MFCD00142099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-Methylphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide

N-(4-Methylphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide: A Comprehensive Overview

The compound CAS No 321570-87-0, also known as N-(4-Methylphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its intricate structure, which includes a benzenecarboxamide backbone, a nitro group, and a pyrazole ring. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of N-(4-Methylphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The molecule's ability to interact with key enzymes involved in these conditions has shown promising results in preclinical trials.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the pyrazole ring, a heterocyclic structure known for its stability and reactivity, adds complexity to the molecule while enhancing its pharmacokinetic properties. This makes CAS No 321570-87-0 an attractive candidate for further exploration in drug design.

In addition to its medicinal applications, N-(4-Methylphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide has also been studied for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of new types of semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated the molecule's ability to enhance device performance, paving the way for future innovations.

The structural integrity of this compound is further enhanced by the presence of a nitro group, which contributes to its stability under various chemical conditions. This feature has made it a valuable tool in chemical synthesis, where it serves as an intermediate in the production of more complex molecules. Its compatibility with a wide range of reaction conditions has also made it a favorite among chemists working on diverse projects.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of CAS No 321570-87-0. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms, making it a safer option for industrial applications compared to some traditional chemicals. However, further studies are needed to fully understand its long-term impact on ecosystems.

In conclusion, N-(4-Methylphenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide is a multifaceted compound with immense potential across various scientific domains. Its unique structure and functional groups make it an invaluable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future advancements in chemistry and beyond.